1-(4-Phenylpiperazino)-3-{[3-(trifluoromethyl)phenyl]sulfanyl}-2-propanol

• IUPAC Name: 1-(4-phenylpiperazin-1-yl)-3-[3-(trifluoromethyl)phenyl]sulfanylpropan-2-ol
• InChI: InChI=1S/C20H23F3N2OS/c21-20(22,23)16-5-4-8-19(13-16)27-15-18(26)14-24-9-11-25(12-10-24)17-6-2-1-3-7-17/h1-8,13,18,26H,9-12,14-15H2
• InChI Key: XDDLHMKHKYUMKX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(CSC2=CC=CC(=C2)C(F)(F)F)O)C3=CC=CC=C3
• Molecular Formula: C20H23F3N2OS
• Molecular Weight: 396.5 g/mol

Description

1-(4-Phenylpiperazino)-3-{[3-(trifluoromethyl)phenyl]sulfanyl}-2-propanol, commonly known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has since been used for scientific research purposes. TFMPP is known for its psychoactive effects, but its mechanism of action and physiological effects are not fully understood.

Scientific Research Applications

Phenylpiperazine Derivatives in Medicinal Chemistry

Phenylpiperazine derivatives are recognized for their versatility in medicinal chemistry, with applications extending beyond central nervous system (CNS) disorders to include a variety of therapeutic fields. The N-phenylpiperazine subunit, a common scaffold in these derivatives, has demonstrated "druglikeness" by reaching late-stage clinical trials for the treatment of CNS disorders. This review suggests the potential for phenylpiperazine derivatives, possibly including the compound of interest, to be explored in new therapeutic areas through appropriate modifications of the molecular skeleton to enhance pharmacokinetic and pharmacodynamic profiles (Maia, Tesch, & Fraga, 2012).

Environmental Degradation of Fluorinated Compounds

The environmental impact and degradation pathways of polyfluoroalkyl chemicals, which share structural elements with the compound due to the presence of trifluoromethyl groups, have been studied. These studies highlight the persistence and potential toxicological profiles of fluorinated compounds and their derivatives in the environment, emphasizing the need for research into their biodegradability and the implications of their widespread use (Liu & Avendaño, 2013).

Applications in Hydroprocessing Catalysts

Research into transition metal phosphides for hydroprocessing catalysts has revealed their utility in desulfurization processes, a field indirectly related to the chemical structure of interest through its sulfur-containing moiety. These catalysts demonstrate high activity and stability, suggesting that structurally related compounds could find applications in catalysis, particularly in enhancing the efficiency of environmental remediation technologies (Oyama, Gott, Zhao, & Lee, 2009).